Cas no 180058-91-7 (Benzoic acid, 2-hydroxy-4-methyl-6-(trifluoromethyl)-, methyl ester)

Benzoic acid, 2-hydroxy-4-methyl-6-(trifluoromethyl)-, methyl ester structure
180058-91-7 structure
Product Name:Benzoic acid, 2-hydroxy-4-methyl-6-(trifluoromethyl)-, methyl ester
CAS No:180058-91-7
MF:C10H9F3O3
MW:234.171873807907
CID:3818471
PubChem ID:10998923
Update Time:2025-04-22

Benzoic acid, 2-hydroxy-4-methyl-6-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-4-methyl-6-(trifluoromethyl)-, methyl ester
    • F2147-8827
    • Methyl 2-hydroxy-4-methyl-6-(trifluoromethyl)benzoate
    • 180058-91-7
    • AKOS040814912
    • Inchi: 1S/C10H9F3O3/c1-5-3-6(10(11,12)13)8(7(14)4-5)9(15)16-2/h3-4,14H,1-2H3
    • InChI Key: JOYWRUZKDJHYCE-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=C(C(F)(F)F)C=C(C)C=C1O

Computed Properties

  • Exact Mass: 234.05037863Da
  • Monoisotopic Mass: 234.05037863Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.5Ų
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